Cas no 811865-16-4 (3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester)
811865-16-4 structure
Product Name:3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester
CAS No:811865-16-4
MF:C9H11NO4S
MW:229.25294137001
CID:715343
PubChem ID:45098067
Update Time:2025-04-19
3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester
- 3,4-Thiophenedicarboxylicacid,2-amino-5-methyl-,dimethylester(9CI)
- dimethyl 2-amino-5-methylthiophene-3,4-dicarboxylate
- 3,4-thiophenedicarboxylic acid,2-amino-5-methyl-,dimethyl ester
- 811865-16-4
- SCHEMBL3059204
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- Inchi: 1S/C9H11NO4S/c1-4-5(8(11)13-2)6(7(10)15-4)9(12)14-3/h10H2,1-3H3
- InChI Key: WUXKGVMEMGGMDX-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OC)C(C(=O)OC)=C1C)N
Computed Properties
- Exact Mass: 229.04087901g/mol
- Monoisotopic Mass: 229.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 107Ų
3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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